(8S)-Ipratropium

• Synonyms: (endo,syn)-(+-)-3-(3-Hydroxy-1-oxo-2-phenylpropoxy)-8-methyl-8-(1-methylethyl)-8-azoniabicyclo(3.2.1)octane; Atrovent; Ipratropium; Ipratropium Bromide; Ipratropium Bromide Anhydrous; Ipratropium Bromide Monohydrate; Ipratropium Bromide, (endo,anti)-Isomer; Ipratropium Bromide, (exo,syn)-Isomer; Ipratropium Bromide, endo-Isomer; Itrop; N Isopropylatropine; N-Isopropylatropine; Sch 1000; Sch 1178; Sch-1000; Sch-1178; Sch1000; Sch1178
• Molecular Formula: C20H30NO3+
• Molecular Weight: 332.5 g/mol
• SMILES: CC(C)[N+]1(C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3)C
• InChI: InChI=1S/C20H30NO3/c1-14(2)21(3)16-9-10-17(21)12-18(11-16)24-20(23)19(13-22)15-7-5-4-6-8-15/h4-8,14,16-19,22H,9-13H2,1-3H3/q+1/t16-,17+,18?,19-,21?/m1/s1
• InChIKey: OEXHQOGQTVQTAT-PPAWOBCPSA-N

In chiral analytical method development, racemic ipratropium reference standards cannot resolve individual stereoisomers, creating compliance gaps in ANDA/DMF submissions. (8S)-Ipratropium (CAS 141197-27-5) is the definitive S-enantiomer chiral reference standard that solves this limitation. • Enables chiral HPLC separation and quantification of the inactive S-enantiomer from active ipratropium stereoisomers • Serves as impurity reference standard for pharmacopoeial compliance testing per BP/USP/EP monographs • Functions as negative control in muscarinic receptor assays-lacks bronchospasmolytic activity of the racemate Supplied with comprehensive Certificate of Analysis. Immediate global shipping for R&D use.

(8S)-Ipratropium Reference Standard Guide

(8S)-Ipratropium is the S-enantiomer of ipratropium bromide, a quaternary ammonium anticholinergic agent that acts as a competitive, reversible antagonist at muscarinic acetylcholine receptors (mAChRs). The compound exists as one of eight possible stereoisomers due to chirality at the tropic acid ester moiety and the quaternary nitrogen center . The clinically used formulation is a racemic mixture of the tropic acid ester . (8S)-Ipratropium serves primarily as a chiral reference standard for analytical method development, impurity profiling, and pharmacopoeial compliance testing .

1

Workflow Chiral method development and validation for ipratropium stereoisomers

2

Selection Single (S)-enantiomer for impurity profiling and pharmacopoeial testing

3

Use Context Distinguishes inactive enantiomer in drug substance and finished product

Why (8S)-Ipratropium Is Not Replaceable

Substitution of (8S)-Ipratropium with generic ipratropium bromide fails because the latter is a mixture of stereoisomers rather than a defined single enantiomer . For analytical method development, impurity profiling, and pharmacopoeial compliance, the specific stereochemical identity of the reference material is critical; a racemic mixture cannot serve as a chiral reference standard [1]. Furthermore, pharmacological activity is stereospecific—the S-enantiomer exhibits a distinct pharmacological profile from the clinically active enantiomers, making it essential for structure-activity relationship (SAR) studies and impurity qualification [2].

Identity

Single (8S)-enantiomer reference standard

Racemic mixture of stereoisomers; undefined enantiomeric composition

Analytical use

Chiral HPLC method calibration and impurity quantification

Cannot resolve individual stereoisomers; unsuitable for chiral purity testing

Pharmacopoeial compliance

BP Reference Standard grade; meets monograph requirements

USP racemic standard not intended for stereoisomeric impurity control

• [1] Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Chiral HPLC is often considered the gold standard for enantiomer separation. View Source
• [2] Peretto I, Petrillo P, Imbimbo BP. Medicinal chemistry and therapeutic potential of muscarinic M3 antagonists. Med Res Rev. 2009;29(6):867-902. View Source

(8S)-Ipratropium Evidence Comparison

Bronchospasmolytic Activity Comparison

Pharmacological evaluation demonstrates that the S-enantiomer of ipratropium bromide lacks bronchospasmolytic activity, in contrast to the clinically active racemic ipratropium bromide [1]. This stereospecific activity difference establishes (8S)-ipratropium as an ideal negative control or impurity marker in analytical and pharmacological studies [1].

Bronchospasmolytic activity

Head-to-head

Target (8S)

No significant activity

Comparator (Racemic)

Active bronchodilator

Supports stereochemical-control study interpretation

Guinea pig bronchospasm model (acetylcholine-induced)

Evidence Dimension	Bronchospasmolytic activity
Target Compound Data	No significant activity
Comparator Or Baseline	Racemic ipratropium bromide (active clinical bronchodilator)
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	In vivo guinea pig bronchospasm model (acetylcholine-induced)

Why This Matters

This stereospecific activity difference makes (8S)-ipratropium a critical reference standard for distinguishing active from inactive stereoisomers during impurity profiling and for validating chiral separation methods.

• [1] Peretto I, Petrillo P, Imbimbo BP. Medicinal chemistry and therapeutic potential of muscarinic M3 antagonists. Med Res Rev. 2009;29(6):867-902. Table 2: Stereoselectivity of antimuscarinic agents. View Source

Muscarinic Receptor Affinity Profile

Ipratropium exhibits high-affinity, non-selective binding across all five muscarinic receptor subtypes (M1–M5) [1]. This broad binding profile serves as the baseline reference against which the pharmacological activity of individual stereoisomers, including (8S)-ipratropium, can be evaluated in SAR studies. The lack of M3 selectivity differentiates ipratropium from newer long-acting muscarinic antagonists (LAMAs) such as tiotropium and glycopyrrolate [2].

Receptor affinity profile

Class-level

pKi 8.77–9.89 (M1–M5)

M3 pKi = 9.58

Well-characterized affinity profile for assay calibration

Heterologous competition binding against [³H]NMS

Evidence Dimension	Muscarinic receptor binding affinity
Target Compound Data	pKi range: 8.77–9.89 across M1–M5 (human recombinant receptors) [1]; M3 pKi = 9.58 [2]
Comparator Or Baseline	Tiotropium: M3 pKi = 11.02; Glycopyrrolate: M3 pKi = 10.04 [2]
Quantified Difference	Tiotropium exhibits 10–30× higher M3 affinity vs. ipratropium; both tiotropium and glycopyrrolate demonstrate M3 > M2 functional selectivity [2]
Conditions	Heterologous competition binding assays against [3H]N-methylscopolamine

Why This Matters

This well-characterized affinity profile makes ipratropium an essential reference standard for calibrating receptor binding assays and validating the pharmacological activity of novel muscarinic ligands.

• [1] ArrestinDB. ipratropium Bioactivities. pKi values for human M1 (9.3–9.8), M2 (9.3–9.8), M3 (9.3–9.8), M4 (9.2), M5 (8.8). Data aggregated from Guide to Pharmacology and PDSP Ki Database. View Source
• [2] Cazzola M, Calzetta L, Matera MG. Long-acting muscarinic antagonists for the treatment of chronic obstructive pulmonary disease. Expert Rev Clin Pharmacol. 2013;6(5):523-535. Table 1. View Source

Chiral Purity & Pharmacopoeial Compliance

(8S)-Ipratropium is supplied as a British Pharmacopoeia (BP) Reference Standard, intended for use in laboratory tests as specifically prescribed in the BP monograph . Pharmacopoeial monographs require the use of certified reference standards for identity, purity, and impurity testing. Chiral HPLC on specialized stationary phases remains the gold standard for enantiomer separation and quantification [1].

Pharmacopoeial compliance

Specification review

BP Reference Standard single enantiomer

vs USP racemic mixture (assay 98.0–102.0%)

Certified standard ensures method compliance

Chiral HPLC per BP monograph

Evidence Dimension	Regulatory compliance and analytical utility
Target Compound Data	BP Reference Standard grade; single enantiomer
Comparator Or Baseline	USP Ipratropium Bromide RS (racemic mixture; assay specification 98.0–102.0% [2])
Quantified Difference	USP racemic standard cannot substitute for chiral impurity profiling; (8S)-enantiomer required for identification and quantification of the inactive stereoisomer in drug substance
Conditions	HPLC on chiral stationary phase per BP monograph methods

Why This Matters

Procurement of a certified pharmacopoeial reference standard ensures analytical method compliance and regulatory acceptance of impurity profiling data.

• [1] Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Chiral HPLC is often considered the gold standard for enantiomer separation. View Source
• [2] Ipratropium Bromide USP Monograph. USP-NF. Assay specification: 98.0–102.0% calculated on the anhydrous basis. View Source

Lung Receptor Occupancy Kinetics

In vivo receptor binding studies in rats following intratracheal administration demonstrate that ipratropium has a significantly shorter duration of lung muscarinic receptor occupancy compared to tiotropium and glycopyrrolate [1]. This short-acting profile is reflected in the M3 receptor half-life of 3.2 hours for ipratropium, versus 34.7 hours for tiotropium [2].

Receptor occupancy kinetics

Context-dependent

Ipratropium

M3 t½ 3.2 h

Tiotropium

M3 t½ 34.7 h

Defines short-acting muscarinic antagonist (SAMA) reference profile

In vivo rat lung, intratracheal administration

Evidence Dimension	Duration of lung muscarinic receptor occupancy
Target Compound Data	Short duration; M3 receptor dissociation half-life = 3.2 hours [2]
Comparator Or Baseline	Tiotropium: M3 half-life = 34.7 hours; Glycopyrrolate: M3 half-life = 3.7 hours [2]
Quantified Difference	Tiotropium exhibits 10.8× longer M3 receptor half-life than ipratropium [2]
Conditions	In vivo rat lung after intratracheal administration; M3 receptor dissociation kinetics

Why This Matters

This distinct kinetic profile defines ipratropium as a short-acting muscarinic antagonist (SAMA) reference compound, essential for benchmarking novel agents in receptor occupancy and duration-of-action studies.

• [1] Ogoda M, Niiya R, Koshika T, Yamada S. Comparative characterization of lung muscarinic receptor binding after intratracheal administration of tiotropium, ipratropium, and glycopyrrolate. J Pharmacol Sci. 2011;115(3):374-382. View Source
• [2] Cazzola M, Calzetta L, Matera MG. Long-acting muscarinic antagonists for the treatment of chronic obstructive pulmonary disease. Expert Rev Clin Pharmacol. 2013;6(5):523-535. Table 1: Half-life at M3 receptors. View Source

(8S)-Ipratropium Application Scenarios

Chiral Method Development and Validation

(8S)-Ipratropium serves as a certified reference standard for developing and validating chiral HPLC methods to separate and quantify ipratropium stereoisomers in drug substance and finished product. Pharmacopoeial monographs require identification and control of stereoisomeric impurities . The BP Reference Standard grade ensures regulatory compliance and method reproducibility .

Impurity Qualification and ANDA/DMF Submissions

In Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions, regulatory agencies require characterization and quantification of all stereoisomeric impurities . (8S)-Ipratropium is used as an impurity reference standard to identify and quantify the inactive S-enantiomer in ipratropium bromide drug substance batches .

SAR and Negative Control Applications

Given that (8S)-ipratropium lacks bronchospasmolytic activity while racemic ipratropium is clinically active , this enantiomer serves as an ideal negative control in pharmacological assays investigating muscarinic receptor antagonism and bronchodilation. It enables researchers to distinguish stereospecific pharmacological effects from non-specific assay interference.

Application

Selection Property

Validation Focus

Chiral method development & validation

Certified single-enantiomer reference standard

Enantiomer resolution per pharmacopoeial methods

Impurity qualification (ANDA/DMF)

Stereochemically defined impurity standard

Identification and quantification of inactive (S)-enantiomer

Muscarinic receptor SAR studies

Stereospecific pharmacological control (inactive enantiomer)

Discrimination of stereospecific effects from non-specific interference